Cas no 1006053-02-6 (tert-butyl 4-(2-hydroxypyridin-4-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(2-hydroxypyridin-4-yl)piperazine-1-carboxylate
• CAS No: 1006053-02-6
• MF: C₁₄H₂₁N₃O₃
• MW: 279.334843397141
• CID: 5765335
• PubChem ID: 57737309
• Update Time: 2025-10-31

tert-butyl 4-(2-hydroxypyridin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(1,2-dihydro-2-oxo-4-pyridinyl)-, 1,1-dimethylethyl ester
• tert-butyl 4-(2-hydroxypyridin-4-yl)piperazine-1-carboxylate

• Inchi： 1S/C14H21N3O3/c1-14(2,3)20-13(19)17-8-6-16(7-9-17)11-4-5-15-12(18)10-11/h4-5,10H,6-9H2,1-3H3,(H,15,18)
• InChI Key： GYMLRNALHLGION-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2C=CNC(=O)C=2)CC1

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Melting Point: 210-214 °C
• Boiling Point: 444.3±45.0 °C(Predicted)
• pka: 11.75±0.10(Predicted)

Additional information on tert-butyl 4-(2-hydroxypyridin-4-yl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(2-hydroxypyridin-4-yl)piperazine-1-carboxylate (CAS No. 1006053-02-6)

tert-butyl 4-(2-hydroxypyridin-4-yl)piperazine-1-carboxylate (CAS No. 1006053-02-6) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a piperazine core modified with a hydroxypyridine moiety and protected by a tert-butyl carbamate group. Its unique structure makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents.

The growing interest in tert-butyl 4-(2-hydroxypyridin-4-yl)piperazine-1-carboxylate is driven by its potential applications in drug discovery. Researchers are increasingly exploring its role in modulating protein-protein interactions and enzyme activity, which are critical in diseases like cancer and neurodegenerative disorders. The compound's hydroxypyridine group is particularly noteworthy, as it often contributes to enhanced solubility and binding affinity in medicinal chemistry. This aligns with the current trend of optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties in drug candidates.

From a synthetic chemistry perspective, CAS No. 1006053-02-6 exemplifies the importance of protective group strategies. The tert-butyl carbamate (Boc) group is widely used to shield amines during multi-step syntheses, ensuring selectivity and yield. This compound’s versatility is further highlighted by its compatibility with cross-coupling reactions and catalytic hydrogenation, making it a favorite among chemists working on heterocyclic scaffolds. Such features are frequently searched by professionals seeking high-yielding synthetic routes or building blocks for fragment-based drug design.

In the context of green chemistry, tert-butyl 4-(2-hydroxypyridin-4-yl)piperazine-1-carboxylate has also been studied for its potential in sustainable synthesis. With the pharmaceutical industry emphasizing atom economy and reduced waste, this compound’s efficient preparation and functional group tolerance offer advantages. Recent publications have explored its use in flow chemistry and microwave-assisted reactions, addressing the demand for time-efficient methodologies in R&D.

The compound’s relevance extends to computational chemistry and AI-driven drug discovery. As machine learning models become integral to virtual screening, tert-butyl 4-(2-hydroxypyridin-4-yl)piperazine-1-carboxylate serves as a test case for predicting molecular interactions and bioactivity. This intersection of wet-lab and in silico research reflects broader industry shifts toward data-driven approaches, a topic frequently queried in academic and industrial forums.

Quality control and analytical characterization of CAS No. 1006053-02-6 are equally critical. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structure, ensuring compliance with Good Manufacturing Practices (GMP). These aspects resonate with professionals searching for standardized protocols or reference materials for regulatory submissions.

In summary, tert-butyl 4-(2-hydroxypyridin-4-yl)piperazine-1-carboxylate represents a nexus of innovation in medicinal and synthetic chemistry. Its multifaceted applications—from drug development to process optimization—make it a subject of enduring interest. As research continues to uncover new utilities, this compound will likely remain a staple in laboratories focused on next-generation therapeutics and efficient synthesis.